Cas no 37613-33-5 (Isoxazole, 5-(4-methoxyphenyl)-3-(4-methylphenyl)-)

• Product Name: Isoxazole, 5-(4-methoxyphenyl)-3-(4-methylphenyl)-
• CAS No: 37613-33-5
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 1484703
• PubChem ID: 12388464
• Update Time: 2025-04-21

Isoxazole, 5-(4-methoxyphenyl)-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(4-methoxyphenyl)-3-(4-methylphenyl)-
• 5-(4-methoxyphenyl)-3-(4-methylphenyl)-1,2-oxazole
• 5-(4-Methoxyphenyl)-3-(p-tolyl)isoxazole
• DTXSID80495899
• 37613-33-5
• SCHEMBL17084390

• Inchi： 1S/C17H15NO2/c1-12-3-5-13(6-4-12)16-11-17(20-18-16)14-7-9-15(19-2)10-8-14/h3-11H,1-2H3
• InChI Key： WEMVDNBMNTYXKC-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(C)=CC=2)=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 265.11035
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26